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Compound of Interest

Compound Name: 2-Ethylpyrazine

Cat. No.: B1221505

Introduction

2-Ethylpyrazine (CAS No. 13925-00-3) is a heterocyclic aromatic organic compound that
belongs to the pyrazine family.[1] It is a volatile aroma compound found naturally in various
roasted, toasted, or fermented foods such as coffee, bread, and cocoa.[2][3] In the fragrance
industry, 2-Ethylpyrazine is a valuable ingredient prized for its unique and potent olfactory
profile.[4][5]

Odor Profile and Characteristics

2-Ethylpyrazine possesses a characteristic nutty, roasted, and earthy aroma.[5][6] Its scent is
often described with nuances of cocoa, peanut, and a subtle smokiness.[1][2] This complexity
allows it to be used in a variety of fragrance compositions to impart warmth, depth, and a
gourmand quality.[4][7][8]

Applications in Perfumery
2-Ethylpyrazine is utilized in fine fragrances, personal care products, and home fragrances to:

o Add Gourmand Notes: Its nutty and roasted character makes it an excellent choice for
creating edible, dessert-like scents. It can enhance chocolate, coffee, and nutty accords in

perfumes.[9]
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o Enhance Woody and Earthy Accords: The earthy facets of 2-Ethylpyrazine can complement
and boost woody and mossy notes, adding a natural and grounding element to fragrances.

[9]

» Provide Complexity and Depth: In trace amounts, it can add a sophisticated, warm, and
savory nuance to floral, oriental, and chypre fragrances.[4][9]

o Create Novel Scent Experiences: As a specialty chemical, it enables perfumers to craft
unique and memorable aromatic profiles that stand out in the market.[7]

Stability and Formulation

2-Ethylpyrazine is generally stable under normal temperature and pressure conditions.[5]
However, its stability can be affected by exposure to high temperatures, open flames, or strong
oxidizing agents.[5] It is soluble in water, organic solvents, and oils, making it versatile for
incorporation into various fragrance bases such as alcohol, glycols, or absorbent solids.[2][10]

Quantitative Data Summary
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Property Value Reference
Molecular Formula C6H8N2 [7]
Molecular Weight 108.14 g/mol [7]
Appearance Colorless to pale yellow liquid [2][5]
Boiling Point 152.0 t0 160.0 °C [2][5]
Melting Point -19to -28 °C [5]

Density 0.981 - 1.000 g/mL at 25 °C [2][5]

Vapor Pressure 1.27 - 1.67 mmHg at 25 °C [2][5]

Flash Point 42.78 - 46 °C [31[5]

N Soluble in water, organic
Solubility _ (2]
solvents, oils

Purity (typical) 299.0% [7][11]

0.5 - 10 ppm in finished
Normal Use Levels [12]
consumer product

Experimental Protocols

1. Purity and Identity Confirmation by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the methodology for determining the purity of a 2-Ethylpyrazine sample
and confirming its identity.

Objective: To separate and identify the components of a volatile sample containing 2-
Ethylpyrazine.

Methodology:

e Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is the
most widely used technique for analyzing pyrazines.[13][14]

e Sample Preparation:
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o Dilute the 2-Ethylpyrazine sample in a suitable solvent (e.g., dichloromethane or ethanol)
to a concentration of approximately 100 ppm.

o For analysis of fragrances in a complex matrix (e.g., a consumer product), Headspace
Solid-Phase Microextraction (HS-SPME) can be employed to extract volatile compounds.
[14][15][16]

e GC Conditions:

o Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or
SUPELCOWAX® 10 (30 m x 0.25 mm, 0.25 pm film thickness), is suitable for separating
pyrazines.[13]

o Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[17]

o Oven Temperature Program:

= [nitial temperature: 40 °C, hold for 5 minutes.

» Ramp: Increase to 230 °C at a rate of 4 °C/min.

o Injector Temperature: 250 - 270 °C.[17]

o Injection Mode: Splitless for 0.5 minutes.

e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: m/z 30-350.

o lon Source Temperature: 230 °C.[17]

o Transfer Line Temperature: 250 °C.[17]

o Data Analysis:

o The identity of 2-Ethylpyrazine is confirmed by comparing its mass spectrum with a
reference spectrum from a library (e.g., NIST).[13][14]
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o Purity is determined by calculating the peak area percentage of 2-Ethylpyrazine relative
to the total peak area of all components in the chromatogram.

o Retention indices (RIs) can be used for unambiguous identification, especially to
differentiate between isomers.[13]

2. Sensory Evaluation of 2-Ethylpyrazine in a Fragrance Composition

This protocol describes a method for assessing the olfactory characteristics of 2-Ethylpyrazine
when incorporated into a fragrance blend.

Objective: To characterize the sensory attributes of 2-Ethylpyrazine and its impact on a
fragrance formulation.

Methodology:
e Panel Selection:

o Select a panel of trained sensory assessors (typically 8-12 individuals) with demonstrated
olfactory acuity.[18][19]

o Panelists should be familiar with fragrance terminology and descriptive analysis
techniques.[14]

e Sample Preparation:
o Prepare a solution of 2-Ethylpyrazine at a known concentration (e.g., 1% in ethanol).

o Prepare a control fragrance formulation (without 2-Ethylpyrazine) and a test fragrance
formulation containing a specific concentration of 2-Ethylpyrazine (e.g., 0.1%).

o Dip standard fragrance blotters into each solution for a consistent duration and allow the
solvent to evaporate for a set time before evaluation.

o Evaluation Procedure:

o The evaluation should be conducted in a well-ventilated, odor-free environment.[20]
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o Present the coded samples (control and test) to the panelists in a randomized order.

o Panelists will evaluate the odor of each blotter at different time intervals (e.g., top notes at
5 minutes, middle notes at 30 minutes, and base notes at 2 hours) to assess the evolution
of the fragrance.[18]

o Data Collection:

o Panelists will rate the intensity of various sensory attributes on a structured scale (e.g., a
10-point scale). Attributes for 2-Ethylpyrazine could include: nutty, roasted, earthy, cocoa,
smoky, and overall fragrance appeal.[14][21]

o Descriptive analysis can also be used, where panelists provide descriptive terms for the
perceived aroma.[14][19]

o Data Analysis:

o Analyze the quantitative data using statistical methods (e.g., ANOVA) to determine if there
are significant differences between the control and test samples.

o Compile the descriptive terms to create an odor profile for 2-Ethylpyrazine within the
fragrance context.
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Caption: General olfactory signaling pathway for an odorant like 2-Ethylpyrazine.
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Caption: Experimental workflow for GC-MS analysis of 2-Ethylpyrazine.
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Caption: Logical relationship of 2-Ethylpyrazine properties to its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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